Cas no 60093-11-0 (3-Amino-5-(benzylthio)-1,2,4-thiadiazole)

• Product Name: 3-Amino-5-(benzylthio)-1,2,4-thiadiazole
• CAS No: 60093-11-0
• MF: C₉H₉N₃S₂
• MW: 223.317858457565
• MDL: MFCD00799289
• CID: 502059
• Update Time: 2026-04-29

3-Amino-5-(benzylthio)-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazol-3-amine,5-[(phenylmethyl)thio]-
• 3-AMINO-5-BENZYLTHIO-1,2,4-THIADIAZOLE
• 5-benzylsulfanyl-1,2,4-thiadiazol-3-amine
• 5-(phenylmethylthio)-1,2,4-thiadiazole-3-ylamine
• 5-benzylsulfanyl-[1,2,4]thiadiazol-3-ylamine
• 3-Amino-5-(benzylthio)-1,2,4-thiadiazole

• MDL： MFCD00799289
• Inchi： InChI=1S/C9H9N3S2/c10-8-11-9(14-12-8)13-6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,10,12)
• InChI Key： VTSHLDJUHMNAIL-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CSC2=NC(=N)NS2

Computed Properties

• Exact Mass: 223.02400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.7

Experimental Properties

• Color/Form: Not determined
• Melting Point: 120 °C
• PSA: 105.34000
• LogP: 2.99380

3-Amino-5-(benzylthio)-1,2,4-thiadiazole Security Information

• Hazard Category Code： 37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-Amino-5-(benzylthio)-1,2,4-thiadiazole

Comprehensive Overview of 3-Amino-5-(benzylthio)-1,2,4-thiadiazole (CAS No. 60093-11-0)

3-Amino-5-(benzylthio)-1,2,4-thiadiazole (CAS No. 60093-11-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The compound belongs to the 1,2,4-thiadiazole family, a class of sulfur- and nitrogen-containing heterocycles known for their diverse biological activities. Researchers are increasingly exploring its role in drug discovery, particularly in the development of antimicrobial, antiviral, and anticancer agents.

The benzylthio moiety in 3-Amino-5-(benzylthio)-1,2,4-thiadiazole enhances its lipophilicity, which is crucial for improving membrane permeability in biological systems. This characteristic makes it a promising candidate for optimizing pharmacokinetic properties in medicinal chemistry. Recent studies have highlighted its potential as a scaffold for designing enzyme inhibitors, especially targeting pathogens resistant to conventional treatments. The compound’s thiadiazole core is also being investigated for its role in modulating oxidative stress pathways, a hot topic in neurodegenerative disease research.

In the context of sustainability and green chemistry, 3-Amino-5-(benzylthio)-1,2,4-thiadiazole has been evaluated for its eco-friendly synthesis routes. Researchers are leveraging catalytic methods and solvent-free reactions to minimize environmental impact, aligning with the global push for sustainable chemical practices. This aligns with frequent searches on "green synthesis of heterocycles" and "eco-friendly drug intermediates," reflecting growing industry interest.

Another area of exploration is the compound’s application in material science. Its thiadiazole ring exhibits electron-deficient properties, making it a potential building block for organic semiconductors and conductive polymers. This ties into trending topics like "organic electronics" and "next-gen materials," which dominate academic and industrial discussions. The benzylthio group further offers functionalization opportunities for tailoring material properties.

From an analytical perspective, advanced techniques such as HPLC-MS and NMR spectroscopy are employed to characterize 3-Amino-5-(benzylthio)-1,2,4-thiadiazole with high precision. Quality control protocols emphasize purity thresholds (>98%), a critical parameter for regulatory compliance in pharmaceutical applications. Searches like "HPLC methods for thiadiazole derivatives" underscore the demand for robust analytical workflows.

In summary, 3-Amino-5-(benzylthio)-1,2,4-thiadiazole (CAS No. 60093-11-0) represents a versatile compound with cross-disciplinary relevance. Its dual utility in life sciences and advanced materials, coupled with sustainable synthesis approaches, positions it as a focal point for future innovations. Ongoing research continues to uncover new dimensions of its applicability, answering pressing questions in both academia and industry.